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Compound of Interest

Compound Name: 1-Bromo-3-methylbutane

Cat. No.: B150244 Get Quote

Essential safety protocols and operational guidance for the handling and disposal of 1-Bromo-
3-methylbutane are critical for ensuring a secure laboratory environment. This guide provides

immediate, procedural, and logistical information for researchers, scientists, and drug

development professionals. Adherence to these protocols is paramount due to the compound's

hazardous properties.

1-Bromo-3-methylbutane, also known as isoamyl bromide, is a flammable liquid and vapor

that can cause skin, eye, and respiratory irritation.[1][2] It is also toxic to aquatic life with long-

lasting effects.[2][3] Proper handling and disposal are crucial to mitigate these risks.

Chemical and Physical Properties
A clear understanding of 1-Bromo-3-methylbutane's properties is the first step in safe

handling. The following table summarizes its key quantitative data.
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Property Value

CAS Number 107-82-4

Molecular Formula C5H11Br

Appearance Colorless to clear brown-yellow liquid[1][4]

Boiling Point 120 - 121 °C (248 - 249.8 °F)[5]

Melting Point -112 °C (-169.6 °F)[5]

Flash Point 23 - 32 °C (73.4 - 89.6 °F)[1][5]

Density 1.210 g/cm³ at 15 °C[4]

Vapor Pressure 34.6 mmHg at 25 °C[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 1-Bromo-3-
methylbutane. The following PPE should be worn at all times.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[5] Contact lenses should not be worn as they can absorb

irritants.[6]

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[2] Always

check for leaks or impermeability before use.[2]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5] For

significant exposure risk, flame-retardant antistatic protective clothing is recommended. All

protective clothing should be clean and put on before work.[7]

Respiratory Protection: If ventilation is inadequate or exposure limits may be exceeded, use

a NIOSH/MSHA or European Standard EN 149 approved respirator.[5] For higher protection,

a full-face supplied air respirator may be necessary.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 1-Bromo-3-methylbutane
from preparation to use.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][6]

Ensure an eye wash station and emergency shower are immediately accessible.[7]

Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[2][3][7]

Prohibit smoking in the handling area.[2][3][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][3]

Ground and bond all containers and receiving equipment during transfer to prevent static

discharge.[1][2][3]

2. Handling the Chemical:

Use only non-sparking tools when opening and handling containers.[1][2][3][7]

Avoid all personal contact, including inhalation of vapors.[6]

Do not eat, drink, or smoke in the work area.[2][7]

Keep the container tightly closed when not in use.[1][2][3]

Store the chemical in a cool, dry, well-ventilated area away from incompatible substances

like strong oxidizing agents and bases.[1][5]

3. In Case of a Spill:

Evacuate non-essential personnel from the area.[3][7]

Remove all ignition sources immediately.[3][5][7]

Ventilate the area.[2][7]
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Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[5][6]

Do not use combustible materials like sawdust.

Use spark-proof tools to collect the absorbed material into a suitable, closed container for

disposal.[3][5][6]

Disposal Plan
Proper disposal of 1-Bromo-3-methylbutane and its contaminated materials is essential to

prevent environmental harm and ensure regulatory compliance.

1. Waste Collection:

Collect all waste, including unused product and contaminated absorbent materials, in

suitable, closed, and clearly labeled containers.[3][5]

2. Storage of Waste:

Store waste containers in a designated, well-ventilated area, away from ignition sources and

incompatible materials, pending disposal.

3. Final Disposal:

Dispose of the chemical waste through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[3]

Contact a licensed professional waste disposal service to arrange for disposal.[8]

Do not empty into drains or release into the environment.[3][5]

Contaminated packaging should be disposed of as unused product.[8] Always consult local,

regional, and national hazardous waste regulations for complete and accurate classification.

[5]
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Caption: Workflow for the safe handling of 1-Bromo-3-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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